Cas no 53827-58-0 (Imidazo[2,1-a]phthalazine, 2-phenyl-)

• Product Name: Imidazo[2,1-a]phthalazine, 2-phenyl-
• CAS No: 53827-58-0
• MF: C₁₆H₁₁N₃
• MW: 245.278642892838
• CID: 1585597
• PubChem ID: 14947155
• Update Time: 2025-04-21

Imidazo[2,1-a]phthalazine, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-a]phthalazine, 2-phenyl-
• 2-phenylimidazo[2,1-a]phthalazine
• DTXSID80565889
• 53827-58-0

• Inchi： 1S/C16H11N3/c1-2-6-12(7-3-1)15-11-19-16(18-15)14-9-5-4-8-13(14)10-17-19/h1-11H
• InChI Key： GSTJANAIFXHLLK-UHFFFAOYSA-N
• SMILES： N12C=C(C3C=CC=CC=3)N=C1C1C=CC=CC=1C=N2

Computed Properties

• Exact Mass: 245.09543
• Monoisotopic Mass: 245.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19